Cas no 1873458-63-9 (2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine)

2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine is a heterocyclic compound featuring a pyridine core substituted with a methoxy group and a 4-methylpiperidin-4-yloxy moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both ether and piperidine functionalities enhances its versatility in medicinal chemistry, enabling modifications for improved pharmacokinetic properties. Its well-defined molecular architecture ensures consistent performance in synthetic pathways. The compound is typically characterized by high purity and stability, making it suitable for research and development in drug discovery and fine chemical synthesis.
2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine structure
1873458-63-9 structure
Product Name:2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine
CAS No:1873458-63-9
MF:C12H18N2O2
MW:222.283523082733
CID:6468886
PubChem ID:165664994
Update Time:2025-10-31

2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-1842069
    • 1873458-63-9
    • 2-methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine
    • 2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine
    • Inchi: 1S/C12H18N2O2/c1-12(6-8-13-9-7-12)16-11-5-3-4-10(14-11)15-2/h3-5,13H,6-9H2,1-2H3
    • InChI Key: FUWXPWXXSOPWAN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(N=1)OC)C1(C)CCNCC1

Computed Properties

  • Exact Mass: 222.136827821g/mol
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4Ų

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Additional information on 2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine

Comprehensive Overview of 2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine (CAS No. 1873458-63-9)

2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine, identified by its CAS number 1873458-63-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a methoxy group and a 4-methylpiperidin-4-yl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological pathways.

The growing demand for heterocyclic compounds like 2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine is driven by their role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with trending topics such as precision medicine and targeted therapy. Its CAS 1873458-63-9 is frequently searched in databases like PubChem and Reaxys, reflecting its importance in high-throughput screening.

From a synthetic chemistry perspective, the compound’s methoxy-pyridine core offers excellent stability and solubility, critical for formulation optimization. Innovations in green chemistry have also explored eco-friendly routes to synthesize derivatives of 2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine, reducing reliance on hazardous reagents. This aligns with the industry’s shift toward sustainable pharmaceutical manufacturing, a hot topic among environmental-conscious investors.

Analytical characterization of CAS 1873458-63-9 involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity for preclinical studies. Its logP and pKa values are often discussed in ADME (Absorption, Distribution, Metabolism, Excretion) predictions, addressing common queries about drug-likeness and bioavailability. These properties make it a candidate for central nervous system (CNS) drug development, a field experiencing rapid growth due to rising neurological conditions globally.

In agrochemicals, derivatives of 2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine show promise as plant growth regulators or pest control agents, tapping into the demand for sustainable agriculture solutions. Patent filings indicate its utility in crop protection, resonating with searches for next-generation pesticides that minimize ecological impact. Regulatory agencies emphasize rigorous toxicity profiling, another frequent search term linked to this compound.

Market analysts project increased adoption of CAS 1873458-63-9 in contract research organizations (CROs) and academic labs, fueled by collaborations in open innovation models. Its structure-activity relationship (SAR) data is curated in cheminformatics platforms, aiding virtual screening campaigns. As AI-driven drug repurposing gains traction, this compound’s multi-target potential positions it as a valuable asset for computational chemistry workflows.

To summarize, 2-Methoxy-6-[(4-methylpiperidin-4-yl)oxy]pyridine (1873458-63-9) exemplifies innovation at the intersection of medicinal chemistry and materials science. Its applications span from CNS therapeutics to agrochemical sustainability, addressing pressing global challenges. Continued research into its mechanistic pathways and derivative libraries will likely unlock further commercial and scientific value.

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